Cas no 1616688-59-5 ([S(R)]-N-[(R)-[2-(Diphenylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide)

[S(R)]-N-[(R)-[2-(Diphenylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide structure
1616688-59-5 structure
Product Name:[S(R)]-N-[(R)-[2-(Diphenylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide
CAS No:1616688-59-5
MF:C29H30NOPS
MW:471.593367099762
MDL:MFCD32697142
CID:4784530
PubChem ID:155885286
Update Time:2026-02-27

[S(R)]-N-[(R)-[2-(Diphenylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide Chemical and Physical Properties

Names and Identifiers

    • (R)-N-((R)-(2-(diphenylphosphanyl) phenyl)(phenyl)methyl)-2-methylpropane-2-sulfinamide
    • CID 154703010
    • [S(R)]-N-[(R)-[2-(Diphenylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide
    • 2-Propanesulfinamide, N-[(R)-[2-(diphenylphosphino)phenyl]phenylmethyl]-2-methyl-, [S(R)]-
    • (R)-N-[(R)-[2-(Diphenylphosphino)phenyl](phenyl)methyl]-2-methylpropane-2-sulfinamide
    • 1616688-59-5
    • [S(R)]-N-[(S)-[2-(diphenylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide, 95%
    • MFCD32697142
    • N-{[2-(diphenylphosphanyl)phenyl](phenyl)methyl}-2-methylpropane-2-sulfinamide
    • S(R)]-N-[(R)-[2-(Diphenylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide
    • S(R)]-N-[(S)-[2-(Diphenylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide
    • SY287121
    • MFCD32697141
    • N-[(2-diphenylphosphanylphenyl)-phenylmethyl]-2-methylpropane-2-sulfinamide
    • SY287120
    • 1595319-97-3
    • MDL: MFCD32697142
    • Inchi: 1S/C29H30NOPS/c1-29(2,3)33(31)30-28(23-15-7-4-8-16-23)26-21-13-14-22-27(26)32(24-17-9-5-10-18-24)25-19-11-6-12-20-25/h4-22,28,30H,1-3H3/t28-,33?/m1/s1
    • InChI Key: RTEPAEFPZJXJEI-TUDONDPESA-N
    • SMILES: S(C(C)(C)C)(N[C@H](C1C=CC=CC=1)C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 471.17857275g/mol
  • Monoisotopic Mass: 471.17857275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 48.3

Experimental Properties

  • Boiling Point: 610.3±65.0 °C(Predicted)
  • pka: 10.38±0.70(Predicted)

[S(R)]-N-[(R)-[2-(Diphenylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide Pricemore >>

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